Cas no 2171441-36-2 ((3S)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: (3S)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171441-36-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6164321
• PubChem ID: 165584046
• Update Time: 2025-07-01

(3S)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• 2171441-36-2
• EN300-1576110
• (3S)-3-[2-(cyclopropylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(12-24(29)30)28-25(31)18(13-17-10-11-17)14-27-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,32)(H,28,31)(H,29,30)/t16-,18?/m0/s1
• InChI Key： LYESIQITRKZTOD-ATNAJCNCSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CC1)N[C@@H](C)CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Comprehensive Profesional Introduction of (3S)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171441-36-2)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, (3S)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171441-36-2) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity due to its efficiency and scalability. Researchers and pharmaceutical companies are increasingly focusing on this compound for its role in producing high-purity peptides, which are critical in drug development, biotechnology, and therapeutic applications.

The molecular structure of (3S)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid features a cyclopropylmethyl group and an Fmoc-protected amine, which are essential for its stability and reactivity in peptide coupling reactions. The Fmoc (9-fluorenylmethoxycarbonyl) group is a cornerstone in modern peptide synthesis, as it provides excellent protection for the amino group while being easily removable under mild basic conditions. This makes the compound particularly valuable for automated peptide synthesizers, which are now a staple in research laboratories and industrial settings.

One of the most searched topics in peptide chemistry is the optimization of SPPS protocols, and (3S)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid plays a pivotal role in this context. Its compatibility with a wide range of solvents and reagents, including DCM (dichloromethane), DMF (dimethylformamide), and piperidine, makes it a versatile building block. Additionally, the compound's chiral purity (3S configuration) ensures high stereochemical fidelity in the final peptide products, a critical factor for bioactive peptides targeting GPCRs (G-protein-coupled receptors) and other therapeutic targets.

The demand for custom peptide synthesis has surged in recent years, driven by advancements in personalized medicine and bioconjugation technologies. (3S)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid is frequently employed in the synthesis of peptide-drug conjugates (PDCs) and fluorescently labeled peptides, which are widely used in diagnostic imaging and targeted drug delivery systems. Its high reactivity and low epimerization risk during coupling reactions make it a preferred choice for these applications.

Another hot topic in the scientific community is the green chemistry approach to peptide synthesis. Researchers are actively exploring ways to reduce the environmental impact of SPPS by minimizing solvent waste and improving atom economy. (3S)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid aligns well with these goals, as its efficient coupling properties often lead to higher yields and fewer byproducts, reducing the need for extensive purification steps.

In summary, (3S)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171441-36-2) is a critical reagent in modern peptide synthesis, offering exceptional versatility, high purity, and compatibility with green chemistry principles. Its applications span from drug discovery to diagnostic imaging, making it a valuable asset for researchers and industries alike. As the demand for innovative peptide-based therapies continues to grow, this compound will undoubtedly remain at the forefront of scientific and industrial advancements.